Cas no 220107-24-4 (7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride)

• Product Name: 7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride
• CAS No: 220107-24-4
• MF: C₁₁H₁₃ClF₃N
• MW: 251.675832509995
• CID: 912177
• PubChem ID: 71432327
• Update Time: 2025-04-19

7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-trifluoromethyl-2,3,4,5-tetrahydro-1h-benzo[b]azepine hydrochloride
• 220107-24-4
• 7-(trifluoromethyl)-2,3,4,5-tetrahydro-1H-1-benzazepine;hydrochloride
• 7-(Trifluoromethyl)-2,3,4,5-tetrahydro-1H-benzo[b]azepine hydrochloride

• Inchi： 1S/C11H12F3N.ClH/c12-11(13,14)9-4-5-10-8(7-9)3-1-2-6-15-10;/h4-5,7,15H,1-3,6H2;1H
• InChI Key： VNTSTTRWBJBAMN-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC2=C(C=1)CCCCN2)(F)F

Computed Properties

• Exact Mass: 251.06900
• Monoisotopic Mass: 251.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.39360